![molecular formula C20H12O8 B046493 Tetracenomycin D3 CAS No. 117241-61-9](/img/structure/B46493.png)
Tetracenomycin D3
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Overview
Description
Tetracenomycin D3 is a natural antibiotic that belongs to the tetracycline family of antibiotics. It was first isolated from the fermentation broth of Streptomyces aureofaciens in the late 1950s and has since been found to have a wide range of antimicrobial activities against both Gram-positive and Gram-negative bacteria. This compound has been the focus of intense scientific research due to its potential use as a therapeutic agent.
Scientific Research Applications
Biosynthetic Pathways and Antibiotic Activity
Tetracenomycin D3 plays a significant role in the biosynthetic pathways of various antibiotics. Rohr et al. (1988) found that this compound exhibited moderate activity against certain bacteria such as Bacillus subtilis and Arthrobacter aurescens, highlighting its potential as an antibiotic (Rohr et al., 1988). Shen and Hutchinson (1993) further explored its role in the biosynthesis of tetracenomycin C, an anthracycline antibiotic, showing its transformation from a naphthacenone to a naphthacenequinone (Shen & Hutchinson, 1993).
Antitumor Activity
This compound is also researched for its antitumor properties. Qiao et al. (2019) reported that Tetracenomycin X, a related compound, exhibited antitumor activity in lung cancer cells, suggesting a similar potential for this compound (Qiao et al., 2019).
Engineering Tetracenomycin Pathway
Nguyen et al. (2021) discussed using a Biobricks toolbox for metabolic engineering of the tetracenomycin pathway, which could potentially enhance the production and application of this compound (Nguyen et al., 2021).
Antibacterial Properties
Zhang et al. (2013) isolated tetracenomycin D from Streptomyces canus and highlighted its strong antifungal activities against pathogens, demonstrating another aspect of this compound's utility in combating microbial infections (Zhang et al., 2013).
Structural Studies
Structural elucidation of this compound and related compounds has been a focus of research, as seen in the work of Cameron and Bruyn (1992), who synthesized various tetracenomycins, contributing to our understanding of their chemical structure (Cameron & Bruyn, 1992).
properties
CAS RN |
117241-61-9 |
---|---|
Molecular Formula |
C20H12O8 |
Molecular Weight |
380.3 g/mol |
IUPAC Name |
3,8,10,12-tetrahydroxy-1-methyl-6,11-dioxotetracene-2-carboxylic acid |
InChI |
InChI=1S/C20H12O8/c1-6-13-7(3-11(22)14(6)20(27)28)2-9-16(18(13)25)19(26)15-10(17(9)24)4-8(21)5-12(15)23/h2-5,21-23,25H,1H3,(H,27,28) |
InChI Key |
OXCNORDLEQIUCT-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)O)O)C(=O)O |
Canonical SMILES |
CC1=C(C(=CC2=CC3=C(C(=C12)O)C(=O)C4=C(C3=O)C=C(C=C4O)O)O)C(=O)O |
Other CAS RN |
117241-61-9 |
synonyms |
tetracenomycin D tetracenomycin D(3) tetracenomycin D3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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